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This guide provides a comprehensive technical overview of (-)-cis-2-
Benzylaminocyclohexanemethanol, a chiral amino alcohol with significant applications in
asymmetric synthesis and as a building block in the development of complex molecules. This
document is intended for researchers, scientists, and professionals in the fields of organic
chemistry, medicinal chemistry, and drug development.

Introduction: The Significance of Chiral 1,2-Amino
Alcohols

(-)-cis-2-Benzylaminocyclohexanemethanol, also known as (-)-N-Benzyl-cis-2-
hydroxymethylcyclohexylamine, belongs to the class of chiral 1,2-amino alcohols. This
structural motif is of paramount importance in modern organic synthesis and medicinal
chemistry. The presence of two vicinal stereocenters, coupled with the coordinating ability of
the amino and hydroxyl groups, makes these molecules highly effective as chiral ligands and
auxiliaries in a wide array of stereoselective transformations. The "cis" configuration of the
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substituents on the cyclohexane ring enforces a specific spatial arrangement, which is crucial
for achieving high levels of stereocontrol in catalyzed reactions. Understanding the
physicochemical properties, synthesis, and reactivity of this compound is therefore essential for
its effective utilization in the laboratory and in the development of new chemical entities.

Physicochemical and Spectroscopic Properties

A thorough understanding of the physical and chemical properties of a compound is the
foundation for its successful application. The key properties of (-)-cis-2-
Benzylaminocyclohexanemethanol are summarized in the table below.

Property Value Source(s)

Molecular Formula C14H21NO [1]

Molecular Weight 219.32 g/mol [1]
White to light yellow crystalline

Appearance [2]
powder

Melting Point 67-69 °C [1]

Optical Rotation ([0]20/D, c=1

, -24° [1]

in methanol)

Purity >98.0% [2]

CAS Number 71581-93-6 [1]

Spectroscopic Data:

Spectroscopic techniques are indispensable for the structural elucidation and purity
assessment of organic compounds.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy are used
to confirm the molecular structure of (-)-cis-2-Benzylaminocyclohexanemethanol. The
proton NMR spectrum will show characteristic signals for the aromatic protons of the benzyl
group, the methine and methylene protons of the cyclohexane ring, and the protons of the
hydroxymethyl and amino groups.
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« Infrared (IR) Spectroscopy: The IR spectrum provides information about the functional
groups present in the molecule. Key absorptions are expected for the O-H stretch of the
alcohol, the N-H stretch of the secondary amine, C-H stretches of the aromatic and aliphatic
portions, and C-N and C-O stretching vibrations.

o Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight and
fragmentation pattern of the compound, further confirming its identity.

Synthesis of (-)-cis-2-
Benzylaminocyclohexanemethanol

The enantioselective synthesis of chiral 1,2-amino alcohols is a well-established field in organic
chemistry. While a specific, detailed, step-by-step protocol for the synthesis of (-)-cis-2-
Benzylaminocyclohexanemethanol is not readily available in peer-reviewed literature, a
highly plausible and effective route is through the reductive amination of a suitable keto-alcohol
precursor. The following is an adapted, expert-devised protocol based on established
methodologies for similar transformations.[3][4]

Proposed Synthetic Pathway: Diastereoselective Reduction and Reductive Amination

The synthesis can be envisioned in two key steps starting from commercially available
materials. The rationale is to first establish the cis-relationship between the hydroxyl and the
subsequent amino group.

2-Hydroxycyclohexanone cis-1,2-Cyclohexanediol (-)-cis-2-Benzylamino-
cyclohexanemethanol

Reactants

[ ) High Enantioselectivity { ]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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